Cas no 2877765-00-7 (1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one)

• Product Name: 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one
• CAS No: 2877765-00-7
• MF: C₁₇H₂₆N₄O₃
• MW: 334.413343906403
• CID: 5310165
• PubChem ID: 165432520
• Update Time: 2025-06-15

1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040880063
• F6803-5121
• 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one
• 2877765-00-7
• 1-(2,6-Dimethyl-4-morpholinyl)-2-[3-[(2-pyrazinyloxy)methyl]-1-pyrrolidinyl]ethanone

• Inchi： 1S/C17H26N4O3/c1-13-8-21(9-14(2)24-13)17(22)11-20-6-3-15(10-20)12-23-16-7-18-4-5-19-16/h4-5,7,13-15H,3,6,8-12H2,1-2H3
• InChI Key： OONVPSXGQRIVJY-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(C)OC(C)C1)CN1CCC(COC2=NC=CN=C2)C1

Computed Properties

• Exact Mass: 334.20049070g/mol
• Monoisotopic Mass: 334.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.147±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 488.1±45.0 °C(Predicted)
• pka: 8.43±0.40(Predicted)

Additional information on 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one

Introduction to Compound with CAS No. 2877765-00-7 and Its Potential in Modern Medicinal Chemistry

Compound with the CAS number 2877765-00-7 represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel therapeutic agents. The molecular structure of this compound, 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one, showcases a sophisticated blend of heterocyclic scaffolds that are increasingly recognized for their pharmacological potential. This introduction delves into the compound's structural features, its synthetic pathways, and its emerging applications in addressing complex biological targets.

The core structure of this compound incorporates several key pharmacophoric elements that are well-documented for their ability to modulate biological processes. The presence of a morpholine ring at the C1 position contributes to its solubility and bioavailability, while the pyrrolidine moiety at the C2 position provides a framework for further functionalization. Additionally, the pyrazine unit linked to the pyrrolidine ring introduces a site for interaction with biological targets, enhancing the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled the precise modeling of molecular interactions, which has been instrumental in understanding the binding affinity and selectivity of this compound. Studies using molecular docking techniques have revealed that 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one exhibits promising interactions with enzymes and receptors involved in various disease pathways. This has sparked interest in its potential as an inhibitor for therapeutic targets such as kinases and transcription factors.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the morpholine ring through cyclization reactions, followed by the introduction of the pyrazinylmethyl group via nucleophilic substitution. The final step involves acylation to complete the structure. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have significantly improved the efficiency of these synthetic routes.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it demonstrates significant activity against certain cancer cell lines, indicating its potential as an anticancer agent. Furthermore, preliminary data indicate that it may exhibit anti-inflammatory properties by modulating cytokine production and signaling pathways. These findings are particularly intriguing given the growing recognition of inflammation's role in various chronic diseases.

The development of novel drug candidates often requires a deep understanding of their metabolic fate to ensure safety and efficacy. Metabolomic studies on 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one have revealed that it undergoes biotransformation through both Phase I and Phase II metabolic pathways. These findings are crucial for predicting potential side effects and designing effective dosing regimens.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are identified and optimized. By leveraging large datasets and predictive models, researchers can accelerate the process of identifying promising candidates like this one. Machine learning algorithms have been particularly effective in predicting binding affinities and optimizing molecular structures for improved pharmacological properties.

The future prospects for this compound are promising, with ongoing research aimed at further refining its pharmacological profile and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and ultimately bringing new treatments to patients.

In conclusion, compound with CAS number 2877765-00-7, specifically 1-(2,6-dimethylmorpholin-4-yl)-2-{3-[(pyrazin-2-yloxy)methyl]pyrrolidin-1-yl}ethan-1-one, represents a significant contribution to modern medicinal chemistry. Its unique structural features, synthetic accessibility, and promising pharmacological properties make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications, this compound holds great potential for improving patient outcomes across various diseases.